Cas no 41175-45-5 (Coumarin 478)

• Product Name: Coumarin 478
• CAS No: 41175-45-5
• Molecular Formula: C₁₈H₁₉NO₂
• Molecular Weight: 281.3490
• MDL: MFCD00041949
• CID: 55369
• PubChem ID: 354333377

Coumarin 478 Properties

Names and Identifiers

• Coumarin 106
• Coumarin 478
• 2,3,6,7,10,11-Hexahydro-1H,5H-cyclopenta[3,4][1]benzopyrano[6,7,8-ij]quinolizin-12(9H)-one
• COUMARIN 106, LASER GRADE
• Coumarin 106, laser grade, pure
• CouMarin 106, pure, laser grade
• EINECS 255-246-3
• NSC290434
• 9RGV583D48
• ST083674
• Coumarin 107
• 41175-45-5
• UNII-9RGV583D48
• SCHEMBL12153732
• NSC 290434
• 1H,5H-Cyclopenta[3,4][1]benzopyrano[6,7,8-ij]quinolizin-12(9H)-one,2,3,6,7,10,11-hexahydro-
• 3-oxa-16-azapentacyclo[10.7.1.02,10.05,9.016,20]icosa-1(20),2(10),5(9),11-tetraen-4-one
• FT-0701393
• C3043
• 1H,4][1]benzopyrano[6,7,8-ij]quinolizin-12(9H)-one, 2,3,6,7,10,11-hexahydro-
• D89534
• 1H,5H-Cyclopenta[3,4][1]benzopyrano[6,7,8-ij]quinolizin-12(9H)-one, 2,3,6,7,10,11-hexahydro-
• 2,3,6,7,10,11-Hexahydro-1H,5H-cyclopenta[4,5]pyrano[2,3-f]pyrido[3,2,1-ij]quinolin-12(9H)-one
• MFCD00041949
• 1H,5H-Cyclopenta(3,4)(1)benzopyrano(6,7,8-ij)quinolizin-12(9H)-one, 2,3,6,7,10,11-hexahydro-
• 3-OXA-16-AZAPENTACYCLO[10.7.1.0(2),(1)?.0?,?.0(1)?,(2)?]ICOSA-1,5(9),10,12(20)-TETRAEN-4-ONE
• NS00030933
• 2,3,6,7,10,11-Hexahydro-1H,5H-cyclopenta(3,4)(1)benzopyrano(6,7,8-ij)quinolizin-12(9H)-one
• pyrido[3,2,1-ij]quinolin-12(1H)-one
• 2,3,5,6,7,9,10,11-Octahydrocyclopenta[4,5]pyrano[2,3-f]
• NSC-290434
• 3-oxa-16-azapentacyclo[10.7.1.0?,??.0?,?.0??,??]icosa-1(20),2(10),5(9),11-tetraen-4-one
• AS-74422
• CS-0364909
• DTXSID5068285
• AKOS024285418
• 1H,5H-Cyclopenta(3,4)(1)benzopyrano(6,7,8-ij)quinolizin-12(9H)-one, 2,3,6,7,10,11-hexahydro-(9CI)
• DTXCID3039878
• Coumarin106
• LLSRPENMALNOFW-UHFFFAOYSA-N

• MDL： MFCD00041949
• InChIKey： LLSRPENMALNOFW-UHFFFAOYSA-N
• Inchi： 1S/C18H19NO2/c20-18-13-6-1-5-12(13)15-10-11-4-2-8-19-9-3-7-14(16(11)19)17(15)21-18/h10H,1-9H2
• SMILES： O1C(C2C([H])([H])C([H])([H])C([H])([H])C=2C2C([H])=C3C([H])([H])C([H])([H])C([H])([H])N4C([H])([H])C([H])([H])C([H])([H])C(C1=2)=C43)=O

Computed Properties

• Exact Mass: 281.14200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 281.142
• Heavy Atom Count: 21
• Complexity: 511
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5

Experimental Properties

• LogP: 3.04550
• PSA: 33.45000
• Refractive Index: 1.669
• Boiling Point: 538.4°C at 760 mmHg
• Melting Point: 145.0 to 151.0 deg-C
• Flash Point: 210.7°C
• λmax: 375(Acetone)(lit.)
• Density: 1.32